Talc
Talc
Talc containing asbestiform fibers can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
Brand Name:
Vulcanchem
CAS No.:
14807-96-6
VCID:
VC20739888
InChI:
InChI=1S/3Mg.2HO3Si.2O3Si/c;;;4*1-4(2)3/h;;;2*1H;;/q3*+2;2*-1;2*-2
SMILES:
O.O=[Mg].O=[Mg].O=[Mg].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O
Molecular Formula:
H2Mg3O12Si4
Molecular Weight:
379.27 g/mol
Talc
CAS No.: 14807-96-6
VCID: VC20739888
Molecular Formula: H2Mg3O12Si4
Molecular Weight: 379.27 g/mol
* For research use only. Not for human or veterinary use.
| Description | Talc containing asbestiform fibers can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC). |
|---|---|
| CAS No. | 14807-96-6 |
| Product Name | Talc |
| Molecular Formula | H2Mg3O12Si4 |
| Molecular Weight | 379.27 g/mol |
| IUPAC Name | trimagnesium;dioxido(oxo)silane;hydroxy-oxido-oxosilane |
| Standard InChI | InChI=1S/3Mg.2HO3Si.2O3Si/c;;;4*1-4(2)3/h;;;2*1H;;/q3*+2;2*-1;2*-2 |
| Standard InChIKey | KNXVOGGZOFOROK-UHFFFAOYSA-N |
| Impurities | Impurities: dolomite; calcite; iron oxide; carbon; quartz; and manganese oxide Tremolite Commercial talc often contains other mineral contaminants including crystalline silica as well as amphibole and serpentine forms of asbestos... The upstate New York mines are contaminated with tremolite and anthophyllite. Vermont ... mining ore deposits /are/ without significant asbestos and crystalline silica contamination |
| SMILES | O.O=[Mg].O=[Mg].O=[Mg].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O |
| Canonical SMILES | O[Si](=O)[O-].O[Si](=O)[O-].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[Mg+2].[Mg+2].[Mg+2] |
| Colorform | White to grayish-white, very fine crystalline powder Apple-green powder; luster pearly or greasy; feel greasy White powder. A layered, hydrated magnesium silicate Mono- or triclinic ... Pale-green to dark-green or greenish-gray; also white, silvery-white, grey, brownish; translucent; pearly, greasy or dull ... Commonly thin tabular crystals, up to 1 cm in width. Usually massive, fine-grained, compact; also as foliated or fibrous masses or in globular stellate groups |
| Density | 2.7 to 2.8 (NTP, 1992) 2.58-3.83 2.7 g/cm³ 2.70-2.80 |
| Melting Point | 1700 to 1800 °F (NTP, 1992) 900-1000 °C 1700-1800°F 1652°F to 1832°F |
| Physical Description | Odorless, white-gray powder; [NIOSH] |
| Shelf Life | High resistance to acids, alkalies and heat. |
| Solubility | less than 1 mg/mL at 70° F (NTP, 1992) Insol in water, cold acids or in alkalies Sparingly soluble in acetone, slightly soluble in methanol and isopropyl acetate, very slightly soluble in ethanol, practically insoluble in octanol, and insoluble in water. Solubility in water: none Insoluble |
| Synonyms | steatite steatite (Mg3H2(SiO3)4) |
| Vapor Pressure | 0 mm Hg at 68 °F Essentially (NTP, 1992) 0 mmHg (approx) |
| PubChem Compound | 26924 |
| Last Modified | Sep 12 2023 |
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